Cas no 1261984-09-1 (2-(2-fluoro-3-methoxyphenyl)phenol)
2-(2-fluoro-3-methoxyphenyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-fluoro-3-methoxyphenyl)phenol
- 2-(2-Fluoro-3-methoxyphenyl)phenol, 95%
- 1261984-09-1
- 2'-Fluoro-3'-methoxy[1,1'-biphenyl]-2-ol
- MFCD18312853
- AKOS017557353
- DTXSID10683489
-
- MDL: MFCD18312853
- Inchi: 1S/C13H11FO2/c1-16-12-8-4-6-10(13(12)14)9-5-2-3-7-11(9)15/h2-8,15H,1H3
- InChI Key: WXYXINFKEQYJSG-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C1C=CC=CC=1O)OC
Computed Properties
- Exact Mass: 218.074
- Monoisotopic Mass: 218.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 3.3
2-(2-fluoro-3-methoxyphenyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318793-5 g |
2-(2-Fluoro-3-methoxyphenyl)phenol, 95%; . |
1261984-09-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318793-5g |
2-(2-Fluoro-3-methoxyphenyl)phenol, 95%; . |
1261984-09-1 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-(2-fluoro-3-methoxyphenyl)phenol Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(2-fluoro-3-methoxyphenyl)phenol
Introduction to 2-(2-fluoro-3-methoxyphenyl)phenol (CAS No. 1261984-09-1)
2-(2-fluoro-3-methoxyphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261984-09-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of biphenolic derivatives, characterized by its unique structural motifs that include both fluoro and methoxy substituents on a phenyl ring, which are strategically positioned to influence its biological activity and chemical reactivity.
The structural configuration of 2-(2-fluoro-3-methoxyphenyl)phenol is highly relevant in the context of drug design, particularly for its potential applications in the development of therapeutic agents targeting various biological pathways. The presence of a fluorine atom at the 2-position of one phenyl ring and a methoxy group at the 3-position on another ring introduces specific electronic and steric properties that can modulate interactions with biological targets. These features make it a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been a growing interest in the development of small-molecule inhibitors that can modulate enzyme activity and receptor binding. 2-(2-fluoro-3-methoxyphenyl)phenol has been studied for its potential role in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the methoxy group contributes to hydrophobic interactions, further influencing the compound's pharmacokinetic properties.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of compounds like 2-(2-fluoro-3-methoxyphenyl)phenol. Molecular docking studies have suggested that this compound may interact with proteins involved in signal transduction pathways, making it a potential lead for developing treatments against neurological disorders. The combination of computational modeling with experimental validation has accelerated the discovery process, allowing researchers to rapidly screen and optimize lead compounds.
The synthesis of 2-(2-fluoro-3-methoxyphenyl)phenol involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of fluorine and methoxy groups into the phenyl ring framework typically involves palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are well-established methods for constructing biaryl structures. These synthetic strategies have been refined over the years to improve efficiency and scalability, making it feasible to produce sufficient quantities for preclinical studies.
Preclinical studies have begun to explore the pharmacological profile of 2-(2-fluoro-3-methoxyphenyl)phenol, focusing on its efficacy and safety in model systems. Initial findings suggest that this compound exhibits promising anti-inflammatory properties, comparable to existing therapeutic agents but with potentially improved selectivity and reduced side effects. The ability to fine-tune its structure through medicinal chemistry interventions offers a pathway to develop next-generation drugs with enhanced therapeutic benefits.
The role of fluorinated aromatic compounds in drug development cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of drug-receptor interactions, leading to improved pharmacological outcomes. In the case of 2-(2-fluoro-3-methoxyphenyl)phenol, the strategic placement of fluorine and methoxy groups enhances both potency and selectivity, making it an attractive candidate for further development. As research continues, it is expected that more derivatives will be explored to maximize their therapeutic potential.
Future directions in the study of 2-(2-fluoro-3-methoxyphenyl)phenol include exploring its mechanism of action in greater detail and optimizing its pharmacokinetic properties through structural modifications. Advances in biocatalysis and green chemistry may also contribute to more sustainable synthetic routes, reducing environmental impact while maintaining high standards of quality control. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications.
The broader implications of discoveries like 2-(2-fluoro-3-methoxyphenyl)phenol extend beyond individual drug development. They contribute to our fundamental understanding of how structural features influence biological activity, paving the way for innovative approaches in drug design. As computational tools become more sophisticated and synthetic methodologies evolve, the pace at which new therapeutic agents are discovered is likely to accelerate significantly.
In conclusion,2-(2-fluoro-3-methoxyphenyl)phenol (CAS No. 1261984-09-1) represents a compelling example of how targeted molecular design can yield compounds with significant therapeutic potential. Its unique structural features, combined with promising preclinical results, make it a valuable asset in the ongoing quest to develop novel treatments for various diseases. As research progresses, this compound will continue to serve as a foundation for further innovation in pharmaceutical chemistry.
1261984-09-1 (2-(2-fluoro-3-methoxyphenyl)phenol) Related Products
- 1261918-20-0(2-fluoro-5-(2-fluoro-3-methoxyphenyl)phenol)
- 1261942-65-7(2-(2-fluoro-5-methoxyphenyl)phenol)
- 1261945-61-2(2-fluoro-5-(2-fluoro-5-methoxyphenyl)phenol)
- 1261895-57-1(4-(2,5-Dimethoxyphenyl)-3-fluorophenol)
- 1261918-21-1(3-Fluoro-4-(2-fluoro-3-methoxyphenyl)phenol)
- 1261890-82-7(5-(2,5-Dimethoxyphenyl)-2-fluorophenol)
- 1261934-17-1(2'-Fluoro-3'-methoxy-3-methyl[1,1'-biphenyl]-4-ol)
- 1261894-76-1(5-(2-Fluoro-3-methoxyphenyl)-2-methylphenol)
- 1261910-95-5(5-(2-Fluoro-4-methoxyphenyl)-2-methylphenol)
- 1261896-42-7(2-(4-Fluoro-3-methoxyphenyl)phenol)